1-(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C19H21ClN2O2S/c20-17-14-21-10-6-18(17)24-15-7-11-22(12-8-15)19(23)9-13-25-16-4-2-1-3-5-16/h1-6,10,14-15H,7-9,11-13H2
• InChI Key: MGXVMXOIZZJVGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=NC=C2)Cl)C(=O)CCSC3=CC=CC=C3
• Molecular Formula: C19H21ClN2O2S
• Molecular Weight: 376.9 g/mol

Description

1-(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-3-(phenylthio)propan-1-one, commonly known as ML385, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a selective and potent inhibitor of the transcription factor NRF2, which plays a crucial role in regulating cellular responses to oxidative stress.

Scientific Research Applications

Synthesis and Biological Activity

• Antiosteoclast and Osteoblast Activity : Compounds with piperidine structures have been synthesized and shown to possess moderate to high activity against osteoclasts and osteoblasts. This suggests their potential application in treating bone-related disorders (G. S. Reddy et al., 2012).

• Antibacterial Activity : Piperidine derivatives have been synthesized and evaluated for their antibacterial properties. Microwave-assisted synthesis of certain piperidine compounds led to new molecules with notable antibacterial activity, indicating their potential use as antibacterial agents (Ram C.Merugu et al., 2010).

• Bioactivity and Structural Analysis : The synthesis of novel compounds incorporating piperidine and related structures has been carried out, with some showing broad inhibitory activities toward fungi. Structural analysis has provided insight into their potential modes of action (Xue Si-jia, 2011).

Synthesis and Chemical Properties

• Novel Synthesis Methods : Innovative methods have been developed for synthesizing piperidine derivatives, demonstrating the versatility and potential of these compounds in various scientific applications. These methods facilitate the creation of compounds with specific properties for targeted research areas (N. S. Devi & S. Perumal, 2007).

• Co-crystallization Studies : Co-crystallization of certain compounds with piperidine structures has been explored, revealing insights into the molecular interactions and hydrogen bonding modes. This research is crucial for understanding the structural basis of compound activity and for designing drugs with improved efficacy (Mohammed A. E. Shaibah et al., 2019).